Cas no 132804-27-4 (6-Azatricyclo[5.2.0.02,5]nonane(9CI))
132804-27-4 structure
Product Name:6-Azatricyclo[5.2.0.02,5]nonane(9CI)
CAS No:132804-27-4
MF:C8H13N
MW:123.195522069931
CID:1021812
PubChem ID:45092448
Update Time:2025-04-20
6-Azatricyclo[5.2.0.02,5]nonane(9CI) Chemical and Physical Properties
Names and Identifiers
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- 6-Azatricyclo[5.2.0.02,5]nonane(9CI)
- 6-AZATRICYCLO[5.2.0.02,5]NONANE
- 132804-27-4
- DTXSID40666962
- 6-Azatricyclo[5.2.0.0~2,5~]nonane
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- Inchi: 1S/C8H13N/c1-3-7-5(1)6-2-4-8(6)9-7/h5-9H,1-4H2
- InChI Key: JITSDPIIKOCLGP-UHFFFAOYSA-N
- SMILES: N1C2CCC2C2CCC12
Computed Properties
- Exact Mass: 123.10489
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
6-Azatricyclo[5.2.0.02,5]nonane(9CI) Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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